4-butoxy-N-(1-{[(2-hydroxyethyl)amino]carbonyl}-2-phenylvinyl)benzamide

• IUPAC Name: 4-butoxy-N-[(E)-3-(2-hydroxyethylamino)-3-oxo-1-phenylprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H26N2O4/c1-2-3-15-28-19-11-9-18(10-12-19)21(26)24-20(22(27)23-13-14-25)16-17-7-5-4-6-8-17/h4-12,16,25H,2-3,13-15H2,1H3,(H,23,27)(H,24,26)/b20-16+
• InChI Key: HRLDUEDAIAFECS-CAPFRKAQSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=CC2=CC=CC=C2)C(=O)NCCO
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=CC=C2)/C(=O)NCCO
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

4-butoxy-N-(1-{[(2-hydroxyethyl)amino]carbonyl}-2-phenylvinyl)benzamide is a chemical compound that has been the subject of scientific research due to its potential use in various fields. This compound is also known as BPEAC and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of BPEAC is not fully understood, but it is believed to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. BPEAC has also been shown to penetrate cell membranes, which may explain its potential use as a drug delivery system.
Biochemical and Physiological Effects:
BPEAC has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth, induction of apoptosis, and inhibition of cell proliferation. BPEAC has also been shown to penetrate cell membranes, which may explain its potential use as a drug delivery system.

Advantages and Limitations for Lab Experiments

One advantage of BPEAC is its potential use in cancer research and drug delivery systems. However, one limitation is the lack of understanding of its mechanism of action. Additionally, further research is needed to determine the optimal dosage and concentration for lab experiments.

Future Directions

There are several future directions for BPEAC research, including:
1. Further research into the mechanism of action of BPEAC to better understand its potential use in cancer research and drug delivery systems.
2. Development of new synthesis methods for BPEAC to improve its efficiency and yield.
3. Optimization of the dosage and concentration of BPEAC for lab experiments.
4. Investigation of the potential use of BPEAC in other fields, such as organic synthesis and material science.
In conclusion, BPEAC is a chemical compound that has been the subject of scientific research due to its potential use in various fields. BPEAC has been synthesized using various methods and has been studied for its potential use in cancer research, drug delivery systems, and organic synthesis. Further research is needed to fully understand the mechanism of action of BPEAC and to optimize its use in lab experiments.

Synthesis Methods

BPEAC can be synthesized using various methods, including the reaction of 4-butoxybenzoyl chloride with N-(1-{[(2-hydroxyethyl)amino]carbonyl}-2-phenylvinyl)benzamide in the presence of triethylamine. Another method involves the reaction of 4-butoxybenzoyl chloride with N-(2-hydroxyethyl)-2-phenylvinylamine in the presence of triethylamine, followed by the reaction of the resulting product with phosgene and N-(tert-butoxycarbonyl)glycine.

Scientific Research Applications

BPEAC has been studied for its potential use in various fields, including cancer research, drug delivery systems, and organic synthesis. In cancer research, BPEAC has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In drug delivery systems, BPEAC has been used as a carrier for various drugs due to its ability to penetrate cell membranes. In organic synthesis, BPEAC has been used as a reagent in various reactions due to its unique chemical structure.